Cas no 548-83-4 (Galangin)

Galangin Properties

Names and Identifiers

• 3,5,7-Trihydroxy-2-phenyl-4H-chromen-4-one
• 3,5,7-trihydroxy-2-phenyl-4h-benzopyran-4-on
• 3,5,7-trihydroxy-flavon
• NORIZALPININ
• GALANGIN
• 3,5,7-trihydroxy-2-phenyl-chromen-4-one
• 3,5,7-trihydroxy-2-phenyl-4-benzopyrone
• 3,5,7-Trihydroxyflavone (Galangin)
• 1-(TERT-BUTOXYCARBONYL)-2,5-DIHYDRO-1H-PYRROLE-2-CARBOXYLIC ACID
• GALANGIN(SH)
• 3,5,7-trihydroxyfalvone
• 3,5,7-trihydroxyflavone
• 5,7-dihydroxyflavonol
• Galengin
• teptochrysin
• [ "3", "5", "7-Trihydroxyflavone" ]
• 3
• 3,5,7-triOH-Flavone
• 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-phenyl-
• 3,5,7-trihydroxy-2-phenylchromen-4-one
• NSC407229
• FLAVONE, 3,5,7-TRIHYDROXY-
• 4H-Benzopyran-4-one, 3,5,7-trihydroxy-2-phenyl-
• 142FWE6ECS
• VCCRNZQBSJXYJD-UHFFFAOYSA-N
• 3,5,7-trihydroxy-2-phenyl
• Norizalpinin
• MLSMR
• SMR000112582
• MLS002473087
• 3,5,7-Trihydroxy-2-phenyl-4H-1-benzopyran-4-one
• 3,5,7-trihydroxy-2-phenyl-4H-benzopyran-4-one
• +Expand

• MDL： MFCD00006833
• InChIKey： VCCRNZQBSJXYJD-UHFFFAOYSA-N
• Inchi： 1S/C15H10O5/c16-9-6-10(17)12-11(7-9)20-15(14(19)13(12)18)8-4-2-1-3-5-8/h1-7,16-17,19H
• SMILES： O1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C(C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O)O[H]
• BRN： 0272179

Computed Properties

• Exact Mass: 270.052823g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 270.052823g/mol
• Monoisotopic Mass: 270.052823g/mol
• Topological Polar Surface Area: 87Ų
• Heavy Atom Count: 20
• Complexity: 424
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 24
• Surface Charge: 0
• Molecular Weight: 270.24

Experimental Properties

• LogP: 2.57680
• PSA: 90.90000
• Merck: 14,4339
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 518.6℃ at 760 mmHg
• Melting Point: 214-215 °C (lit.)
• Flash Point: 202.0±23.6 °C
• Solubility: 571.9 mg/L @ 25 °C (est)
• Color/Form: Yellow powder
• Density: 1.2319 (rough estimate)

Galangin Security Information

• Symbol: GHS07
• RTECS：LK9275500
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：10

Galangin Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Flavonoids